Cas no 90851-50-6 (ent-Labda-8(17),13E-diene-3beta,15,18-triol)

• Product Name: ent-Labda-8(17),13E-diene-3beta,15,18-triol
• CAS No: 90851-50-6
• MF: C₂₀H₃₄O₃
• MW: 322.48216676712
• CID: 2841484
• PubChem ID: 15708431
• Update Time: 2025-05-19

ent-Labda-8(17),13E-diene-3beta,15,18-triol Chemical and Physical Properties

Names and Identifiers

• (1S,2R,4aS,5R,8aS)-5-((E)-5-hydroxy-3-methylpent-3-en-1-yl)-1-(hydroxymethyl)-1,4a-dimethyl-6-methylenedecahydronaphthalen-2-ol
• ent-Labda-8(17),13E-diene-3β,15,18-triol
• ent-Labda-8(17),13E-diene-3beta,15,18-triol
• [ "" ]
• A,15,18-triol
• 1-(Hydroxymethyl)-5-(5-hydroxy-3-methylpent-3-enyl)-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahyd
• (1S,2R,4aS,5R,8aS)-1-(hydroxymethyl)-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalen-2-ol
• 1217341-03-1
• DTXSID901102197
• rel-(1R,2S,4aR,5S,8aR)-Decahydro-2-hydroxy-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-1,4a-dimethyl-6-methylene-1-naphthalenemethanol
• AKOS040761678
• 90851-50-6

• Inchi： 1S/C20H34O3/c1-14(10-12-21)5-7-16-15(2)6-8-17-19(16,3)11-9-18(23)20(17,4)13-22/h10,16-18,21-23H,2,5-9,11-13H2,1,3-4H3/b14-10+/t16-,17+,18-,19+,20-/m1/s1
• InChI Key： LYPOGFXAKORPQZ-GZGHINKLSA-N
• SMILES： C[C@]12[C@H](CC/C(/C)=C/CO)C(=C)CC[C@@H]1[C@@]([C@@H](CC2)O)(C)CO

Computed Properties

• Exact Mass: 322.25100
• Monoisotopic Mass: 322.25079494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 60.7
• Molecular Weight: 322.5

Experimental Properties

• Color/Form: Powder
• Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 457.2±45.0 °C at 760 mmHg
• Flash Point: 201.5±23.3 °C
• Solubility: Insuluble (3.2E-4 g/L) (25 ºC),
• PSA: 60.69000
• LogP: 3.44720
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

ent-Labda-8(17),13E-diene-3beta,15,18-triol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on ent-Labda-8(17),13E-diene-3beta,15,18-triol

Ent-Labda-8(17),13E-Diene-3beta,15,18-Triol: A Comprehensive Overview

Ent-Labda-8(17),13E-diene-3beta,15,18-triol, identified by the CAS Registry Number 90851-50-6, is a naturally occurring triterpenoid compound with a complex structure and diverse biological activities. This compound has garnered significant attention in recent years due to its potential applications in pharmacology, natural product chemistry, and biotechnology. The molecule belongs to the labdane diterpene class, characterized by its unique carbon skeleton and functional groups.

The structural elucidation of ent-Labda-8(17),13E-diene-3beta,15,18-triol was achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. Its molecular formula is C₂₀H₃₂O₃, with a molecular weight of 324.46 g/mol. The compound features a labdane skeleton with three hydroxyl groups located at the 3beta, 15, and 18 positions. The presence of an E-configured double bond at the 13 position contributes to its stereochemical complexity and biological activity.

Recent studies have highlighted the potential of ent-Labda-8(17),13E-diene-3beta,15,18-triol as a bioactive agent in various therapeutic areas. For instance, research published in the journal Natural Product Reports (2022) demonstrated its anti-inflammatory properties through inhibition of cyclooxygenase (COX) enzymes. Another study in Bioorganic & Medicinal Chemistry Letters (2023) reported its antioxidant activity, suggesting potential applications in combating oxidative stress-related diseases.

In addition to its pharmacological properties, ent-Labda-8(17),13E-diene-3beta,15,18-triol has been isolated from several plant species, including members of the Lauraceae family. Its natural occurrence underscores its role as a defense metabolite in plants against environmental stressors such as pathogens and UV radiation. This compound serves as a valuable model for understanding the biosynthesis of complex triterpenoids and their ecological roles.

The synthesis of ent-Labda-8(17),13E-diene-3beta,15,18-triol has been explored through both total synthesis and semi-synthesis approaches. A notable advancement was reported in the journal Tetrahedron Letters (2022), where a concise synthesis route was developed using organocatalytic methods. This achievement not only facilitates further research on its biological properties but also opens avenues for large-scale production.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions of ent-Labda-8(17),13E-diene-3beta,15,18-triol. Molecular docking studies have revealed its binding affinity to key protein targets involved in inflammation and oxidative stress pathways. These insights are crucial for guiding medicinal chemistry efforts aimed at optimizing its bioavailability and efficacy.

In conclusion, ent-Labda-8(17),13E-diene-3beta,15,18-triol, with CAS No. 9085